Pyrido[3,4-b]pyrazin-8-amine

• IUPAC Name: pyrido[3,4-b]pyrazin-8-amine
• InChI: InChI=1S/C7H6N4/c8-5-3-9-4-6-7(5)11-2-1-10-6/h1-4H,8H2
• InChI Key: VSRNVTJEJYYPPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=CN=CC2=N1)N
• Molecular Formula: C7H6N4
• DSSTOX Substance ID: DTXSID80702419
• Molecular Weight: 146.15 g/mol
• CAS No.: 120208-34-6

Description

Pyrido[3,4-b]pyrazin-8-amine is a chemical compound with the molecular formula C7H6N4. It has been evaluated as a corticotropin-releasing factor-1 receptor antagonist. A series of potent pyrido[3,4-b]pyrazin-2(1H)-one derivatives have been designed, synthesized, and biologically evaluated as FLT3 inhibitors.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C7H6N4/c8-5-3-9-4-6-7(5)11-2-1-10-6/h1-4H,8H2. The exact molecular structure analysis is not available in the retrieved literature.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 146.15 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4. The compound has a rotatable bond count of 0. The topological polar surface area is 64.7 Ų. The compound is covalently bonded and has a complexity of 138.

Scientific Research Applications

• Optoelectronic and Electrochemical Applications : Pyrido[2,3-b]pyrazine-based molecules are significant for their optoelectronic properties. They exhibit intramolecular charge transfer (ICT) and aggregation-induced emission (AIE), making them suitable for applications in organic electronics. These molecules show a broad range of emissions from blue to red in both solution and solid states, indicating potential for use in optoelectronic devices (Kapse et al., 2022).

• Polymer Semiconductors : Pyrido[3,4-b]pyrazine-based donor−acceptor copolymers have been synthesized, demonstrating properties suitable for use as semiconductor materials. These copolymers exhibit tunable optical absorption bands in the visible region, moderate molecular weights, and ambipolar redox properties, suggesting their utility in the field of semiconductor technology (Wu et al., 2008).

• Synthesis of Novel Structures : The synthesis of novel pyrido[2,3-e]pyrrolo[1,2-a]pyrazine scaffolds has been achieved through tandem iminium cyclization and Smiles rearrangement. This method is efficient for preparing a library of diversified derivatives, which could be explored for various pharmaceutical and chemical applications (Xiang et al., 2008).

• Antimicrobial and Antioxidant Activities : Some pyrido[3,4-b]pyrazine derivatives have been synthesized and tested for antimicrobial and antioxidant activities. These compounds showed promising results against bacterial and fungal pathogens, as well as radical scavenging activities, indicating potential applications in pharmaceuticals (Saundane et al., 2013).

• Fungicidal Activity : Pyrido[2,3-b]pyrazine derivatives have been investigated for their fungicidal activity against various plant pathogens. These studies revealed the potential of these compounds as fungicides, with specific structural modifications enhancing their efficacy (Crowley et al., 2010).

Mechanism of Action

Target of Action

Compounds with similar structures have been shown to interact with various targets, including kinases and other enzymes .

Mode of Action

It is likely that the compound interacts with its targets, leading to changes in their activity. This can result in alterations in cellular processes, potentially contributing to the compound’s observed effects .

Biochemical Pathways

Similar compounds have been shown to impact a variety of pathways, including those involved in cell growth and proliferation .

Result of Action

Compounds with similar structures have been shown to have various effects, including anti-inflammatory, antiviral, and antitumor activities .